Cas no 2229644-65-7 (4-methyl-6-(2-nitroethenyl)-3,4-dihydro-2H-1,4-benzoxazine)

• Product Name: 4-methyl-6-(2-nitroethenyl)-3,4-dihydro-2H-1,4-benzoxazine
• CAS No: 2229644-65-7
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 6196390
• PubChem ID: 165624200
• Update Time: 2025-06-09

4-methyl-6-(2-nitroethenyl)-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-6-(2-nitroethenyl)-3,4-dihydro-2H-1,4-benzoxazine
• 2229644-65-7
• EN300-1771858

• Inchi： 1S/C11H12N2O3/c1-12-6-7-16-11-3-2-9(8-10(11)12)4-5-13(14)15/h2-5,8H,6-7H2,1H3/b5-4+
• InChI Key： SOHLWRNFPIWPNN-SNAWJCMRSA-N
• SMILES： O1C2C=CC(/C=C/[N+](=O)[O-])=CC=2N(C)CC1

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.3Ų

Additional information on 4-methyl-6-(2-nitroethenyl)-3,4-dihydro-2H-1,4-benzoxazine

Exploring the Unique Properties and Applications of 4-methyl-6-(2-nitroethenyl)-3,4-dihydro-2H-1,4-benzoxazine (CAS No. 2229644-65-7)

The compound 4-methyl-6-(2-nitroethenyl)-3,4-dihydro-2H-1,4-benzoxazine (CAS No. 2229644-65-7) has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This heterocyclic molecule, characterized by a benzoxazine core and a nitroethenyl substituent, offers intriguing chemical reactivity and biological activity. Researchers are particularly interested in its role as a building block for advanced materials and its interactions with biological targets.

One of the most searched questions about this compound revolves around its synthesis and stability. The presence of the nitroethenyl group introduces both challenges and opportunities in its preparation. Recent studies highlight innovative synthetic routes that improve yield and purity, addressing common concerns in organic chemistry forums. Additionally, the 4-methyl substitution on the benzoxazine ring enhances its solubility in organic solvents, making it more versatile for downstream applications.

In the context of drug discovery, 4-methyl-6-(2-nitroethenyl)-3,4-dihydro-2H-1,4-benzoxazine has been explored for its potential as a scaffold in medicinal chemistry. Its nitroethenyl moiety is a reactive handle for further functionalization, enabling the creation of libraries of derivatives. This aligns with the growing trend of fragment-based drug design, a hot topic in pharmaceutical research. Computational studies suggest that the compound’s planar structure may facilitate binding to specific protein targets, though further validation is needed.

Another area of interest is the compound’s role in material science. The benzoxazine core is known for its thermal stability and polymerization potential, making it a candidate for high-performance resins. When combined with the nitroethenyl group, the molecule could contribute to the development of photo-responsive materials, a field gaining traction due to demand for smart coatings and sensors. Researchers are investigating its photochemical behavior under UV light, which could unlock applications in optoelectronics.

Environmental and green chemistry considerations are also driving interest in this compound. Users frequently search for biodegradable alternatives to traditional chemicals, and the benzoxazine derivatives are being evaluated for their eco-friendly profiles. The nitroethenyl group’s reactivity under mild conditions could reduce energy consumption in industrial processes, aligning with sustainability goals. Recent publications emphasize the compound’s potential in catalysis, where it acts as a ligand or intermediate in greener synthetic pathways.

From a commercial perspective, the demand for 4-methyl-6-(2-nitroethenyl)-3,4-dihydro-2H-1,4-benzoxazine is rising, particularly in niche markets like specialty chemicals and research reagents. Suppliers often highlight its high purity (>98%) and compatibility with automated synthesis platforms, catering to the needs of high-throughput screening labs. Analytical techniques such as HPLC and NMR are critical for quality control, ensuring reproducibility in academic and industrial settings.

In summary, 4-methyl-6-(2-nitroethenyl)-3,4-dihydro-2H-1,4-benzoxazine (CAS No. 2229644-65-7) represents a multifaceted compound with promising applications across pharmaceuticals, materials science, and sustainable chemistry. Its structural uniqueness and adaptability to modern research trends make it a subject of ongoing exploration. As scientists uncover more about its properties, this molecule is poised to play a pivotal role in addressing contemporary scientific and industrial challenges.